3-Acetylaconitine
Chinese Name
3-乙酰乌头碱
English Name
3-Acetylaconitine
标识符
CAS No.
77181-26-1
Molecular Formula
C36H49NO12
Molecular Weight
687.7830
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
49%
38/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled38
druglikeness.missing40
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
691.7800
druglikeness.valid
TPSA
TPSA
173.8100
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
6.8000
druglikeness.valid
LogP
LogP
1.3000
druglikeness.valid
LogD
LogD
-
HBA
HBA
12
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
-
corneal_permeability
corneal_permeability
-
HIA
HIA
-
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
-
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
Unknown
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
Unknown
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
Unknown
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
Unknown
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
Unknown
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
Unknown
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
Unknown
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
Unknown
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
Unknown
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
Unknown
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
Unknown
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
Unknown
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
Unknown
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
Unknown
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
Unknown
druglikeness.valid
Ames_test
Ames_test
-
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
-
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
-
cardiotoxicity
cardiotoxicity
Yes
druglikeness.valid
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
Yes
druglikeness.valid
hERG_inhibition
hERG_inhibition
Yes
druglikeness.valid
Pgp_substrate
Pgp_substrate
Unknown
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
Unknown
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
Yes
druglikeness.valid
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
认知障碍
Cognitive Impairment
Corresponding Targets:
心律失常
Arrhythmia
Corresponding Targets:
神经性疼痛
Neuropathic Pain
Corresponding Targets:
肌肉痉挛
Muscle Spasm
Corresponding Targets:
急性中毒
Acute Toxicity
Corresponding Targets:
Plant Sources
相关化合物
黄夹苷乙
Thevetin B
CAS号:27127-79-3
分子式:C42H66O18
分子量:858.9720
Paeonilactone B
Paeonilactone B
CAS号:98751-78-1
分子式:C10H12O4
分子量:196.2020
(-)-冰片
(-)-Borneol
CAS号:464-45-9
分子式:C10H18O
分子量:154.2530
Persicoside
Persicoside
CAS号:28978-03-2
分子式:C23H26O11
分子量:478.4500
Norfluorocurarine
Norfluorocurarine
CAS号:6880-54-2
分子式:C19H20N2O
分子量:292.3820
1,3,6-三没食子酰葡萄糖
1,3,6-Trigalloylglucose
CAS号:18483-17-5
分子式:C27H24O18
分子量:636.4710